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Compound of Interest

Compound Name:

N-Methyl-2-

(phenylthio)ethanamine

hydrochloride

CAS No.: 114458-72-9

Cat. No.: B2866283

Get Quote

Document Control:

Version: 1.0 (Technical Whitepaper)

Status: Research Use Only (RUO)

CAS Registry Number: 114458-72-9[1]

Executive Summary & Chemical Characterization
Scope and Application
This technical guide provides an in-depth risk assessment and handling protocol for N-Methyl-
2-(phenylthio)ethanamine hydrochloride. Primarily utilized as an intermediate in the

synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and other sulfur-containing

heterocycles, this compound presents specific hazards related to its amine functionality and

thioether linkage.[1]
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Unlike standard Safety Data Sheets (SDS) which often provide generic data, this whitepaper

integrates operational causality—explaining why specific safety measures are required based

on the molecule's reactive properties.

Chemical Identity
Parameter Technical Specification

Systematic Name
N-Methyl-2-(phenylthio)ethan-1-amine

hydrochloride

Synonyms
2-(Methylamino)ethyl phenyl sulfide HCl;

Methyl[2-(phenylthio)ethyl]amine hydrochloride

CAS Number 114458-72-9

Molecular Formula C₉H₁₃NS · HCl

Molecular Weight 203.73 g/mol (Salt); 167.27 g/mol (Free Base)

Physical State White to off-white crystalline solid

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar solvents.

Structural Visualization
The following diagram illustrates the connectivity of the molecule, highlighting the reactive

amine center and the thioether linkage which dictates its chemical stability and odor profile.
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Figure 1: Structural connectivity highlighting functional groups responsible for reactivity and

hazard classification.[1]
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Hazard Identification & Risk Assessment (GHS)[1]
GHS Classification
Based on the physicochemical properties of secondary amine hydrochlorides and related

phenylthio-ethers, this substance is classified under Category 2 (Warning) for acute hazards.

Hazard Class Category
Hazard Statement (H-
Code)

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[2][3]

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.[1][4]

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed

(Inferred from analogs).

Toxicological Mechanisms[1]
Mucosal Irritation: The hydrochloride salt, upon contact with moisture in mucous membranes

(eyes, lungs), can hydrolyze slightly to release protons (

), causing local pH drops and tissue irritation.

Thioether Reactivity: While less volatile than thiols, the phenylthio group can degrade under

oxidative stress to sulfoxides, which may possess different sensitizing properties.

Amine Bioactivity: As a structural analog to neurotransmitter reuptake inhibitors, systemic

absorption may theoretically modulate monoamine pathways, though specific

pharmacological data is often absent for intermediates.

Operational Safety Protocols
Engineering Controls
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The primary defense against exposure is containment. The "Open Bench" approach is

prohibited for powders of this class due to the risk of aerosolization.

Primary Containment: Weighing and transfer must occur inside a Chemical Fume Hood with

a face velocity of 80–100 fpm.

Static Control: Use anti-static weighing boats. Amine salts are often hygroscopic and prone

to static charge, which can cause "jumping" of the powder.

Personal Protective Equipment (PPE) Matrix
Body Part Protection Standard Rationale

Respiratory

N95 (minimum) or P100

respirator if hood is

unavailable.[1]

Prevents inhalation of fine

crystalline dust.

Ocular
Chemical Splash Goggles

(ANSI Z87.1).

Safety glasses are insufficient

for potential powder ingress.

Dermal
Nitrile Gloves (Double gloving

recommended).

Prevents transdermal

absorption; amines can

permeate latex.

Safe Handling Workflow
The following decision tree outlines the protocol for handling spills or exposure, ensuring a self-

validating safety response.
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Exposure / Spill Event

Identify Type

Solid Spill Skin Contact Eye Contact

1. Isolate Area
2. Dampen with inert oil (avoid dust)

3. Scoop to HazWaste

Powder

1. Drench 15 mins
2. Remove contaminated clothing

3. Seek medical aid

Direct

1. Flush 15 mins (eyewash)
2. Hold eyelids open

3. Ophthalmologist consult

Aerosol/Splash

Click to download full resolution via product page

Figure 2: Emergency Response Logic Flow for Acute Exposure.

Stability, Storage, and Reactivity[12]
Chemical Stability[1][12]

Hygroscopicity: Amine hydrochlorides are hygroscopic. Absorption of water leads to

clumping and hydrolysis risks.

Oxidation: The sulfur atom is susceptible to oxidation by atmospheric oxygen over time,

forming sulfoxides (

).[1]

Storage Conditions
Temperature: Store at 2–8°C (Refrigerated).
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Atmosphere: Store under Inert Gas (Argon or Nitrogen) to prevent oxidation of the sulfur

moiety.

Container: Tightly sealed amber glass vials (protects from light and moisture).

Incompatible Materials
Strong Oxidizing Agents: Reaction with peroxides or permanganates can be vigorous,

oxidizing the sulfur.

Strong Bases: Will deprotonate the hydrochloride salt, releasing the free amine base which

is volatile and has a foul odor (stench).

Experimental Methodology: Neutralization &
Extraction
For researchers requiring the free base for synthesis.[1]

Dissolution: Dissolve 1.0 eq of N-Methyl-2-(phenylthio)ethanamine HCl in distilled water

(approx. 10 mL/g).

Basification: Slowly add 1.0 M NaOH solution dropwise at 0°C until pH > 10. Observation:

The solution will become cloudy as the free amine oils out.[1]

Extraction: Extract immediately with Dichloromethane (DCM) (3 x volumes).

Drying: Dry the organic layer over anhydrous

.

Concentration: Remove solvent under reduced pressure. Note: The free base may have a

disagreeable sulfur/amine odor; use a bleach trap for the rotovap exhaust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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